Cas no 1251695-63-2 (1-{[(2-chloro-4-methylphenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide)

• Product Name: 1-{[(2-chloro-4-methylphenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide
• CAS No: 1251695-63-2
• MF: C₂₁H₂₁ClN₄O₃
• MW: 412.869443655014
• CID: 5398692
• Update Time: 2025-05-20

1-{[(2-chloro-4-methylphenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-chloro-4-methylanilino)-2-oxoethyl]-2-oxo-N-propylquinoxaline-6-carboxamide
• 1-{[(2-chloro-4-methylphenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide

• Inchi： 1S/C21H21ClN4O3/c1-3-8-23-21(29)14-5-7-18-17(10-14)24-11-20(28)26(18)12-19(27)25-16-6-4-13(2)9-15(16)22/h4-7,9-11H,3,8,12H2,1-2H3,(H,23,29)(H,25,27)
• InChI Key： KMOFEFJQHVKLCJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2Cl)=O)C2=C(C=C(C(NCCC)=O)C=C2)N=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-{[(2-chloro-4-methylphenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide

Introduction to Compound with CAS No. 1251695-63-2 and Its Applications in Chemical Biology

The compound with the CAS number 1251695-63-2 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 1-{[(2-chloro-4-methylphenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide, provides a detailed insight into its structural and functional attributes. This intricate structure is composed of multiple pharmacophoric groups that make it a promising candidate for various biological applications.

Quinoxaline derivatives have long been studied for their potential pharmacological properties. The core structure of this compound, featuring a quinoxaline ring system, is known to exhibit a wide range of biological activities. Specifically, the presence of a carbamoyl group and a propyl substituent at the 6-position of the quinoxaline ring enhances its binding affinity to biological targets. This has led to extensive research into its potential as an intermediate in drug development.

The 2-chloro-4-methylphenyl moiety in the compound's name is particularly noteworthy. This aromatic group introduces specific electronic and steric properties that can influence the compound's interactions with biological receptors. The chlorine atom, in particular, is known to enhance lipophilicity and metabolic stability, making it an attractive feature for drug-like molecules. Recent studies have demonstrated that such substituents can significantly improve the pharmacokinetic profiles of drug candidates.

In the realm of chemical biology, this compound has been explored for its potential role in modulating various biological pathways. The quinoxaline scaffold is well-documented for its ability to interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The carbamoyl and propyl groups further refine its specificity, allowing researchers to fine-tune its activity against specific targets.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity. Molecular docking studies have been conducted using this compound to evaluate its potential interactions with key enzymes such as kinases and proteases. These studies have revealed promising binding affinities that make it a candidate for further development as an inhibitor or modulator.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex quinoxaline core. Additionally, protecting group strategies are employed to ensure regioselectivity during the synthesis process.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques provide detailed structural information that is crucial for understanding its biological behavior. Furthermore, physicochemical properties such as solubility, stability, and permeability are evaluated to assess its suitability for further development.

In vitro studies have been conducted to evaluate the biological activity of this compound. Initial experiments have shown promising results in terms of inhibiting specific enzymatic targets relevant to various diseases. For instance, it has demonstrated inhibitory effects on certain kinases that are overexpressed in cancer cells. These findings have prompted further investigation into its potential as an anticancer agent.

The compound's potential extends beyond oncology; it has also shown promise in treating inflammatory diseases. Studies have indicated that it can modulate inflammatory pathways by interacting with key signaling molecules. This makes it a valuable candidate for developing novel therapeutics targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs is often hindered by issues related to drug resistance and side effects. However, compounds like this one offer a fresh perspective by targeting novel mechanisms or by enhancing existing therapeutic strategies. The structural features of this molecule provide opportunities for designing derivatives with improved efficacy and reduced toxicity.

Future research directions include exploring the synthesis of analogs with modified substituents to optimize their biological activity. Additionally, preclinical studies are planned to evaluate their safety and efficacy in animal models before moving to human trials. Collaborations between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications.

The systematic name provides a comprehensive description of the compound's structure, which is crucial for reproducibility in scientific research. By adhering to standardized nomenclature conventions, researchers can ensure clarity and consistency in their publications. This is particularly important when sharing results across international collaborations。